Cas no 1491114-86-3 (1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1491114-86-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5601689
• PubChem ID: 82361801
• Update Time: 2023-08-23

1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
• 1491114-86-3
• EN300-1628555

• Inchi： 1S/C14H16N2O2/c1-3-4-12-9-13(14(17)18)15-16(12)11-7-5-10(2)6-8-11/h5-9H,3-4H2,1-2H3,(H,17,18)
• InChI Key： JQYXVGNVTYDHOM-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CCC)N(C2C=CC(C)=CC=2)N=1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles